Cas no 1511495-36-5 (3-(3-methoxypropyl)azetidine)

• Product Name: 3-(3-methoxypropyl)azetidine
• CAS No: 1511495-36-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5925114
• PubChem ID: 59275857
• Update Time: 2025-05-24

3-(3-methoxypropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(3-methoxypropyl)-
• 3-(3-Methoxypropyl)azetidine
• EN300-1835389
• AKOS018007404
• SCHEMBL12811850
• CS-0303470
• 1511495-36-5
• 3-(3-methoxypropyl)azetidine

• Inchi： 1S/C7H15NO/c1-9-4-2-3-7-5-8-6-7/h7-8H,2-6H2,1H3
• InChI Key： PFLZFHWQTIROCP-UHFFFAOYSA-N
• SMILES： N1CC(CCCOC)C1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.897±0.06 g/cm3(Predicted)
• Boiling Point: 163.1±13.0 °C(Predicted)
• pka: 11.19±0.40(Predicted)

Additional information on 3-(3-methoxypropyl)azetidine

3-(3-Methoxypropyl)Azetidine: A Comprehensive Overview

3-(3-Methoxypropyl)Azetidine is a chemical compound with the CAS number 1511495-36-5, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a methoxypropyl group at the 3-position introduces interesting electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

The synthesis of 3-(3-methoxypropyl)azetidine involves a combination of nucleophilic substitution and ring-closing reactions, often utilizing readily available starting materials such as alcohols and amines. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis.

One of the most notable aspects of 3-(3-methoxypropyl)azetidine is its role in drug discovery. Its azetidine core is known to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. The methoxypropyl substituent further enhances its solubility and permeability, making it an attractive candidate for developing orally active drugs. Recent studies have focused on its potential as a scaffold for designing inhibitors of various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-(3-methoxypropyl)azetidine has found utility in materials science. Its ability to form stable amide bonds makes it a useful building block for constructing polymers with tailored mechanical and thermal properties. For instance, researchers have investigated its use in developing biodegradable polymers for packaging and biomedical applications, aligning with the growing demand for sustainable materials.

The physical and chemical properties of 3-(3-methoxypropyl)azetidine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its conformational flexibility, which is crucial for understanding its interactions with biological targets. Computational modeling has also been employed to predict its binding affinities to various proteins, aiding in the rational design of drug candidates.

From an environmental perspective, the biodegradation pathways of 3-(3-methoxypropyl)azetidine have been studied to assess its eco-toxicological impact. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in the environment. This information is valuable for regulatory agencies when evaluating its safety for commercial use.

Looking ahead, ongoing research aims to expand the functionalization options of 3-(3-methoxypropyl)azetidine by introducing additional substituents or modifying its ring structure. Such modifications could unlock new functionalities and applications across diverse industries. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into practical solutions.

In conclusion, 3-(3-methoxypropyl)azetidine (CAS No: 1511495-36-5) stands out as a versatile molecule with promising potential in drug discovery, materials science, and sustainable chemistry. Its unique combination of structural features and favorable properties positions it as a key player in advancing scientific innovation across multiple disciplines.